Cas no 4753-58-6 (Oxacycloundecane-2,7-dione)
Oxacycloundecane-2,7-dione structure
Product Name:Oxacycloundecane-2,7-dione
CAS No:4753-58-6
MF:C10H16O3
MW:184.232243537903
CID:2693476
PubChem ID:544252
Update Time:2025-04-21
Oxacycloundecane-2,7-dione Chemical and Physical Properties
Names and Identifiers
-
- oxacycloundecane-2,7-dione
- 4753-58-6
- DTXCID70288813
- DTXSID40337726
- 1-oxacycloundecane-2,7-quinone
- Oxacycloundecane-2,7-dione
-
- Inchi: 1S/C10H16O3/c11-9-5-1-2-7-10(12)13-8-4-3-6-9/h1-8H2
- InChI Key: KITKBQHYNLJQSF-UHFFFAOYSA-N
- SMILES: O1C(CCCCC(CCCC1)=O)=O
Computed Properties
- Exact Mass: 184.109944368Da
- Monoisotopic Mass: 184.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 43.4Ų
Oxacycloundecane-2,7-dione Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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